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Compound of Interest

Compound Name: 1-Hexyl-3-(1-naphthoyl)pyrrole
CAS No.: 162934-74-9
Cat. No.: B123512

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Situating JWH-031 in the Synthetic
Cannabinoid Landscape

JWH-031 is a synthetic cannabinoid (CB) belonging to the pyrrole-based class of compounds.
[1] Unlike many of its more widely known indole-derived counterparts, such as JWH-018, JWH-
031 possesses a distinct chemical architecture that influences its pharmacological profile. It is
recognized for its relatively low binding affinity for the central CB1 receptor (Ki = 399 nM).[1]
Despite this lower affinity, it has demonstrated efficacy in preclinical models, notably in reducing
spontaneous activity and inducing antinociception in mice.[1] This technical guide provides an
in-depth examination of the fundamental molecular properties of JWH-031, specifically its
molecular formula and weight, which are critical for its synthesis, characterization, and further
investigation in drug discovery and forensic analysis.

Molecular Formula and Weight: The Foundational
Data
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The precise identification and characterization of any chemical entity begin with its molecular
formula and weight. For JWH-031, these fundamental parameters have been established
through rigorous analytical techniques.

Determining the Molecular Blueprint: C21H23NO

The molecular formula of JWH-031 is C21H23NO.[1] This formula signifies that each molecule
of JWH-031 is composed of 21 carbon atoms, 23 hydrogen atoms, one nitrogen atom, and one
oxygen atom. This composition is integral to its identity and distinguishes it from other
members of the JWH series of synthetic cannabinoids. The determination of this formula is
typically achieved through a combination of high-resolution mass spectrometry (HRMS) and
elemental analysis. HRMS provides a highly accurate mass-to-charge ratio, allowing for the
deduction of the elemental composition, while elemental analysis directly measures the
percentage of each element in a pure sample, offering a confirmatory method.

Quantifying the Molecular Mass: 305.4 g/mol

The molecular weight, or more accurately, the molar mass, of JWH-031 is 305.4 g/mol .[1] This
value is a direct calculation based on its molecular formula and the atomic weights of its
constituent elements. The formula weight is a critical parameter in a multitude of experimental
procedures, including the preparation of solutions of known concentrations, stoichiometric
calculations for synthetic reactions, and the interpretation of mass spectrometry data.

Structural Representation and Key Identifiers

The arrangement of the atoms defined by the molecular formula gives JWH-031 its unique
three-dimensional structure and, consequently, its biological activity.

Visualizing the Molecular Architecture

The chemical structure of JWH-031 is formally named (1-hexyl-1H-pyrrol-3-yl)-1-naphthalenyl-
methanone.[1] This structure is characterized by a central pyrrole ring substituted with a hexyl
chain at the nitrogen atom and a naphthalenyl-methanone group at the 3-position. A visual
representation of this structure is provided below.

Figure 1: 2D chemical structure of JWH-031.
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Data Summary Table

For ease of reference, the core molecular data for JWH-031 are summarized in the table below.

Property Value Source
Molecular Formula C21H23NO Cayman Chemical[1]
Molecular Weight 305.4 g/mol Cayman Chemical[1]

(1-hexyl-1H-pyrrol-3-yl)-1- ]
Formal Name Cayman Chemical[1]
naphthalenyl-methanone

CAS Number 162934-74-9 Cayman Chemical[1]

Experimental Protocols: Verification of Molecular
Weight

The confirmation of JWH-031's molecular weight is a standard procedure in analytical
chemistry, typically performed using mass spectrometry. The following is a generalized protocol
for this determination.

Protocol: Mass Spectrometry Analysis of JWH-031

e Sample Preparation:
o Accurately weigh a small amount of purified JWH-031.

o Dissolve the sample in a suitable solvent, such as methanol, to a final concentration of
approximately 1 mg/mL.[1]

o Further dilute the stock solution to a working concentration appropriate for the mass
spectrometer being used (typically in the low pg/mL to ng/mL range).

e Instrumentation and Analysis:

o Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap
instrument.
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o Introduce the sample into the mass spectrometer via an appropriate ionization source,
commonly electrospray ionization (ESI) in positive ion mode.

o Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

o Data Interpretation:
o Identify the peak corresponding to the protonated molecule, [M+H]+.

o The m/z value of this peak will be approximately 306.4, corresponding to the molecular
weight of JWH-031 (305.4) plus the mass of a proton (approximately 1.007).

o Confirm the isotopic pattern of the molecular ion peak, which should be consistent with the
elemental composition of C21H23NO.

Conclusion and Future Directions

The molecular formula (C21H23NO) and molecular weight (305.4 g/mol ) of JWH-031 are
fundamental and rigorously established parameters that form the basis for all further research
and development involving this synthetic cannabinoid. A thorough understanding of these
properties is indispensable for its synthesis, analytical detection, and the elucidation of its
structure-activity relationships. As research into the diverse landscape of synthetic
cannabinoids continues, the precise molecular characterization of compounds like JWH-031
will remain a cornerstone of both forensic investigation and the exploration of novel therapeutic
agents targeting the endocannabinoid system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [JWH-031: A Comprehensive Technical Guide on its
Molecular Characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123512/docs#jwh-031-a-comprehensive-technical-
guide-on-its-molecular-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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